Cas no 1185307-69-0 (3-nitro-n-(3-piperidinyl)-2-pyridinamine Hydrochloride (1:1))

• Product Name: 3-nitro-n-(3-piperidinyl)-2-pyridinamine Hydrochloride (1:1)
• CAS No: 1185307-69-0
• MF: C₁₀H₁₅ClN₄O₂
• MW: 258.704700708389
• CID: 1208229
• PubChem ID: 45786886
• Update Time: 2024-11-03

3-nitro-n-(3-piperidinyl)-2-pyridinamine Hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 3-Nitro-N-(3-piperidinyl)-2-pyridinamine hydrochloride (1:1)
• (3-Nitro-pyridin-2-yl)-piperidin-3-yl-aMine hydrochloride, 98+% C10H15ClN4O2, MW: 258.70
• 3-Nitro-N-3-piperidinyl-2-pyridinamine hydrochloride
• (3-Nitro-pyridin-2-yl)-piperidin-3-yl-amine hydrochloride
• 3-Nitro-N-(piperidin-3-yl)pyridin-2-amine hydrochloride
• 3-nitro-N-piperidin-3-ylpyridin-2-amine;hydrochloride
• 3-nitro-N-(3-piperidyl)pyridin-2-amine hydrochloride
• (3-Nitro-pyridin-2-yl)-piperidin-3-yl-aMine hydrochloride, 98+% C10H15ClN4O2, MW
• 1185307-69-0
• DB-299722
• AKOS015940935
• 3-nitro-n-(3-piperidinyl)-2-pyridinamine Hydrochloride (1:1)

• Inchi： 1S/C10H14N4O2.ClH/c15-14(16)9-4-2-6-12-10(9)13-8-3-1-5-11-7-8;/h2,4,6,8,11H,1,3,5,7H2,(H,12,13);1H
• InChI Key： BCEDSJHWQLWCJK-UHFFFAOYSA-N
• SMILES： C1=CN=C(C(=C1)[N+](=O)[O-])NC1CCCNC1.Cl

Computed Properties

• Exact Mass: 258.0883534g/mol
• Monoisotopic Mass: 258.0883534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.8Ų